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Compound of Interest

Compound Name: 2-(2-Nitrophenyl)acetohydrazide

CAS No.: 114953-81-0

Cat. No.: B049033

Get Quote

Executive Summary
This technical guide outlines the comprehensive framework for the structural and electronic

characterization of 2-(2-Nitrophenyl)acetohydrazide, a critical pharmacophore in medicinal

chemistry. Hydrazide derivatives are renowned for their antitubercular, antifungal, and

analgesic activities. This document synthesizes established experimental crystallographic data

with a rigorous ab initio theoretical protocol (DFT) to map the molecule's electronic landscape,

providing a roadmap for researchers in drug discovery and materials science.

Part 1: Experimental Foundation & Synthesis
Before initiating theoretical models, the physical reality of the molecule must be established.

The synthesis and crystal structure serve as the validation anchor for all subsequent

computational optimizations.
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The synthesis follows a nucleophilic substitution pathway where hydrazine hydrate attacks the

ester carbonyl of methyl 2-(2-nitrophenyl)acetate.

Precursors: Methyl 2-(2-nitrophenyl)acetate (10.14 mmol), Hydrazine hydrate (excess).[1]

Solvent: Methanol (20 mL).

Conditions: Stir at room temperature for 8 hours.

Purification: Slow evaporation from Methanol:Water (2:1).[1]

Yield: ~95%.[1]

Crystallographic Validation
The experimental geometry is the "Ground Truth" for validating Density Functional Theory

(DFT) geometry optimizations. The following data is derived from single-crystal X-ray diffraction

studies.

Table 1: Experimental Crystal Data for 2-(2-Nitrophenyl)acetohydrazide
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions a = 6.6962 Å, b = 4.9388 Å, c = 13.3593 Å

Angles

ngcontent-ng-c3230145110="" _nghost-ng-

c1768664871="" class="inline ng-star-inserted">

= 92.361°

Volume (V) 441.43 Å³

Z 2

Calculated Density (

)
1.468 Mg m⁻³

Key Interaction
Intermolecular N—H[1]···O hydrogen bonds

linking molecules along the b axis.[1]

Source: Derived from experimental crystallographic reports [1].

Part 2: Computational Methodology (DFT Protocol)
To accurately predict electronic properties (HOMO-LUMO, MEP), a robust level of theory must

be selected. The presence of the nitro group (-NO₂) (strong electron-withdrawing) and the

hydrazide moiety (-CONHNH₂) (H-bond active) requires a basis set capable of describing

diffuse electron density and polarization.

Recommended Theoretical Model
Software: Gaussian 09/16 or ORCA.

Functional:B3LYP (Becke, 3-parameter, Lee-Yang-Parr) or M06-2X (for better non-covalent

interaction description).

Basis Set:6-311++G(d,p).
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Rationale: The ++ (diffuse functions) are critical for the lone pairs on Oxygen/Nitrogen and

the Nitro group's resonance structures. The (d,p) (polarization functions) accounts for the

anisotropic electron distribution in the aromatic ring.

Computational Workflow
The following diagram illustrates the logical flow from experimental structure to electronic

property derivation.
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Figure 1: Standardized computational workflow for the theoretical characterization of hydrazide

derivatives.

Part 3: Electronic Properties & Analysis
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This section details the specific electronic descriptors relevant to 2-(2-
Nitrophenyl)acetohydrazide and how to interpret them.

Frontier Molecular Orbitals (FMO)
The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital

(LUMO) determine the chemical stability and optical activity.

HOMO Location (Donor): Predicted to be localized on the hydrazide moiety and the phenyl

ring (

-system). This region can donate electrons in metabolic reactions.

LUMO Location (Acceptor): Predicted to be concentrated on the Nitro group (-NO₂) and the

carbonyl carbon, acting as the electrophilic center.

Energy Gap (

): A lower gap (< 4.0 eV) typically correlates with higher biological activity and "soft"
character (high polarizability).

Molecular Electrostatic Potential (MEP)
MEP mapping visualizes the charge distribution, identifying sites for drug-receptor interactions.

Red Regions (Negative Potential): Electrophilic attack sites.

Target: Oxygen atoms of the Nitro group and the Carbonyl Oxygen.

Blue Regions (Positive Potential): Nucleophilic attack sites.

Target: Amide Hydrogen (-NH) and Hydrazide protons (-NH₂).

Significance: The electrostatic complementarity between these regions and the target protein

binding pocket is the primary driver of binding affinity.

Natural Bond Orbital (NBO) Analysis
NBO analysis elucidates the hyperconjugative interactions and stability.
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Key Interaction: Look for

or

interactions. These delocalizations stabilize the crystal structure and influence the dipole
moment.

Part 4: Biological Interface Logic
For drug development professionals, the theoretical data must translate into biological

prediction.
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Figure 2: Logic flow for translating electronic properties into biological activity predictions.

Molecular Docking Strategy
Ligand Preparation: Use the DFT-optimized geometry (B3LYP/6-311++G(d,p)) rather than a

standard force-field geometry for higher accuracy in bond lengths and angles.

Active Sites: The -NH-NH₂ tail is flexible and often acts as a "hinge" in the binding pocket,

while the Nitro-Phenyl ring provides rigid

stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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